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Compound of Interest

Compound Name:
4-Methylthiazol-2-ylguanidine

hydrochloride

CAS No.: 100599-91-5

Cat. No.: B194847

Get Quote

This guide provides a detailed comparison of 4-Methylthiazol-2-ylguanidine hydrochloride
with other notable guanidine compounds, offering insights into their mechanisms of action,

performance in experimental settings, and the signaling pathways they modulate. This

document is intended for researchers, scientists, and professionals in the field of drug

development to facilitate informed decisions in their research endeavors.

While specific experimental data for 4-Methylthiazol-2-ylguanidine hydrochloride is limited

in publicly available literature, this guide draws upon data from structurally related compounds

and well-studied guanidines to provide a comparative framework.

Comparative Analysis of Biological Activity
The guanidino moiety is a key structural feature in a variety of biologically active compounds,

conferring a range of pharmacological properties. This section compares the performance of 4-
Methylthiazol-2-ylguanidine hydrochloride's close structural analog, 2-guanidino-4-
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chloromethylthiazole hydrochloride, with other significant guanidine compounds like Metformin

and Agmatine, and the well-understood protein denaturant, Guanidinium Chloride.
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Compound Class
Primary
Biological
Activity

Mechanism of
Action

Quantitative
Data
(Example)

4-Methylthiazol-

2-ylguanidine

hydrochloride

(and related

thiazoles)

Thiazole

Guanidine

Anticancer,

Antimicrobial

Putative: DNA

binding, enzyme

inhibition

Anticancer: IC50

values for related

thiazole

derivatives

against A549

lung cancer cells

can be as low as

0.452 µM.[1]

Antimicrobial:

MIC values for

thiazole

derivatives

against S.

aureus can be as

low as 3.9

µg/mL.[2]

Metformin Biguanide Antidiabetic

Activation of

AMP-activated

protein kinase

(AMPK),

inhibition of

mitochondrial

respiratory chain

complex I,

reduction of

hepatic

gluconeogenesis

.[3][4][5]

Oral

bioavailability of

50–60% under

fasting

conditions.[4]

Agmatine Endogenous

Guanidinium

Amine

Neuromodulator,

Neuroprotective

Modulates

multiple

receptors

(NMDA, α2-

adrenergic,

---
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imidazoline),

inhibits nitric

oxide synthase

(NOS), and

influences

polyamine

metabolism.[6][7]

Guanidinium

Chloride

Simple

Guanidine Salt

Protein

Denaturant

Disrupts non-

covalent

interactions

within proteins,

leading to

unfolding. It

interacts directly

with the protein

surface and

alters

electrostatic

interactions.[8][9]

[10][11][12]

---

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are representative protocols for assessing the biological activities of guanidine

compounds.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)
This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of a

compound against a cancer cell line.

Objective: To quantify the cytotoxic potential of a guanidine compound.

Materials:

Cancer cell line (e.g., A549 human lung carcinoma)
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Complete cell culture medium (e.g., DMEM with 10% FBS)

Test compound (e.g., 4-Methylthiazol-2-ylguanidine hydrochloride) dissolved in a suitable

solvent (e.g., DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or acidified isopropanol)

96-well microplates

Microplate reader

Procedure:

Cell Seeding: Seed cancer cells into 96-well plates at a predetermined density and allow

them to adhere overnight.

Compound Treatment: Treat the cells with serial dilutions of the test compound and a vehicle

control. Incubate for a specified period (e.g., 48 or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells

to metabolize MTT into formazan crystals.

Solubilization: Remove the medium and add a solubilization solution to dissolve the

formazan crystals.

Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using

a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control and determine

the IC50 value by plotting viability against compound concentration.[13]

Protocol 2: In Vitro Antimicrobial Susceptibility (Broth
Microdilution)
This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of a compound

against a microbial strain.
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Objective: To determine the lowest concentration of a guanidine compound that inhibits the

visible growth of a microorganism.

Materials:

Bacterial or fungal strain

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

Test compound

96-well microplates

Inoculum of the microorganism standardized to a specific concentration

Procedure:

Serial Dilution: Prepare serial two-fold dilutions of the test compound in the broth medium in

a 96-well plate.

Inoculation: Add a standardized inoculum of the microorganism to each well.

Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for

bacteria).

MIC Determination: The MIC is the lowest concentration of the compound at which no visible

growth of the microorganism is observed.[14][15][16][17]

Signaling Pathways and Mechanisms of Action
The biological effects of guanidine compounds are mediated through their interaction with

various cellular signaling pathways.

Guanidine Compounds and Cellular Metabolism: The
AMPK and mTOR Pathways
Metformin, a biguanide, is a well-established activator of the AMP-activated protein kinase

(AMPK) pathway.[3][18] AMPK is a central regulator of cellular energy homeostasis. Activation
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of AMPK by metformin leads to the inhibition of the mammalian target of rapamycin (mTOR)

pathway, which is crucial for cell growth and proliferation.[19][20][21][22][23] Some natural

guanidine-containing compounds have also been shown to activate the AMPK signaling

pathway.[18][24] Agmatine has been shown to suppress glycolysis through the

PI3K/Akt/mTOR/HIF-1α signaling pathway.[25][26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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